Cas no 2954-13-4 (4(3H)-Pyrimidinone,2-amino-5-(3-aminopropyl)-6-methyl-, hydrochloride (1:2))
2954-13-4 structure
Product Name:4(3H)-Pyrimidinone,2-amino-5-(3-aminopropyl)-6-methyl-, hydrochloride (1:2)
CAS No:2954-13-4
MF:C8H15ClN4O
MW:218.683900117874
CID:279724
PubChem ID:135534514
Update Time:2025-04-19
4(3H)-Pyrimidinone,2-amino-5-(3-aminopropyl)-6-methyl-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-5-(3-aminopropyl)-6-methyl-1H-pyrimidin-4-one,hydrochloride
- 4(3H)-Pyrimidinone,2-amino-5-(3-aminopropyl)-6-methyl-, hydrochloride (1:2)
- 4(1H)-Pyrimidinone, dihydrochloride
- NSC94115
- 2954-13-4
- NSC-94115
- 2-Amino-5-(3-aminopropyl)-6-methylpyrimidin-4(1H)-one--hydrogen chloride (1/1)
- DTXSID10715097
-
- Inchi: 1S/C8H14N4O.ClH/c1-5-6(3-2-4-9)7(13)12-8(10)11-5;/h2-4,9H2,1H3,(H3,10,11,12,13);1H
- InChI Key: GWIBUWZWRVMAQV-UHFFFAOYSA-N
- SMILES: Cl.O=C1C(=C(C)N=C(N)N1)CCCN
Computed Properties
- Exact Mass: 182.11692
- Monoisotopic Mass: 218.0934388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.5Ų
Experimental Properties
- PSA: 93.5
4(3H)-Pyrimidinone,2-amino-5-(3-aminopropyl)-6-methyl-, hydrochloride (1:2) Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
2954-13-4 (4(3H)-Pyrimidinone,2-amino-5-(3-aminopropyl)-6-methyl-, hydrochloride (1:2)) Related Products
- 23947-60-6(Ethirimol)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent